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Compound of Interest

Compound Name: Phytic acid hexasodium

Cat. No.: B15574131 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Phytic acid sodium salt, also known as sodium phytate, is the salt of phytic acid, a

primary storage form of phosphorus found in many plant tissues, especially seeds and bran.[1]

In scientific research, it serves multiple roles, including as a potent chelator of divalent and

trivalent cations, a precursor for other inositol phosphates, and as a subject of study in fields

related to metabolic diseases, oncology, and neurology.[2][3][4] The preparation of accurate

and consistent stock solutions is fundamental for achieving reproducible and reliable

experimental outcomes. This document provides a comprehensive protocol for the preparation,

storage, and handling of phytic acid hexasodium salt aqueous stock solutions.

Key Compound Properties
The following table summarizes essential data for phytic acid hexasodium salt, which should

be considered during protocol execution.
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Parameter Details Source(s)

Synonyms
Sodium Phytate, myo-Inositol

hexakisphosphate sodium salt
[5][6]

CAS Number 14306-25-3 [5][7]

Appearance White powder [5][6]

Primary Solvent
Water (H₂O), Deionized Water

(DI water)
[5][6][8][9]

Solubility in Water

50 mg/mL, yielding a clear to

slightly hazy, colorless to light

yellow solution.

Solution pH
9.5 - 11.5 (for dodecasodium

salt form)
[5][6]

Solid Storage

Store at -20°C or 4°C. The

compound is hygroscopic and

must be protected from

moisture.

[2][5][6]

Stock Solution Storage

Store in aliquots at -20°C.

Solutions are stable for several

months under these

conditions.

[10]

Experimental Protocol
This protocol outlines the steps for preparing a stock solution of phytic acid hexasodium salt.

The final concentration should be determined based on experimental needs.

Materials and Equipment

Phytic acid hexasodium salt (powder form)

High-purity deionized or molecular biology grade water

Analytical balance
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Volumetric flasks

Appropriate pipettes

Spatula and weighing boats

Magnetic stirrer and stir bar

Vortex mixer

pH meter (optional, for applications sensitive to pH)

Syringe and 0.22 µm sterile filter (for sterile applications)

Sterile, nuclease-free polypropylene tubes for aliquoting and storage

Ultrasonic bath or water bath (optional, to aid dissolution)

Procedure

Consult the Certificate of Analysis (CoA): Before starting, carefully review the CoA for your

specific lot of phytic acid hexasodium salt. Note the precise molecular weight (MW), purity,

and degree of hydration or sodiation, as this is critical for calculating molar concentrations.

The MW can vary significantly between lots.

Calculate Required Mass: Use the following formula to determine the mass of powder

needed for your desired concentration and volume.

Formula:Mass (g) = Desired Concentration (mol/L) × Desired Volume (L) × Molecular

Weight (g/mol)

Example: To prepare 50 mL of a 100 mM stock solution using a compound with a CoA-

specified MW of 923.8 g/mol : Mass (g) = 0.1 mol/L × 0.050 L × 923.8 g/mol = 4.619 g

Weighing the Compound:

Place a weighing boat on the analytical balance and tare.
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Phytic acid sodium salt is hygroscopic; weigh the powder quickly and accurately to prevent

absorption of atmospheric moisture.[5][6]

Record the final weight.

Dissolution:

Add approximately 80% of the final desired volume of high-purity water to a volumetric

flask containing a magnetic stir bar.

Carefully transfer the weighed powder into the flask.

Stir the mixture on a magnetic stirrer until the powder is fully dissolved. The process may

be slow.

If dissolution is difficult, gentle warming in a 37°C water bath or brief sonication in an

ultrasonic bath can be used to aid solubility.[10]

Final Volume Adjustment:

Once the solute is completely dissolved, remove the stir bar (if used) and rinse it with a

small amount of the solvent, ensuring the rinse is collected in the flask.

Carefully add the solvent to bring the solution to the final desired volume, ensuring the

bottom of the meniscus aligns with the calibration mark on the volumetric flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

pH Verification (Optional):

For pH-sensitive applications, measure the pH of the stock solution. Be aware that the

solution will be inherently alkaline (pH 9.5-11.5).[5][6]

If adjustment is necessary, use dilute HCl or NaOH. Note that altering the pH may impact

the compound's stability and chelating properties.

Sterilization (Optional):
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For use in cell culture or other sterile applications, the stock solution must be sterilized.

Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a

sterile container.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, dispense the stock solution into single-use aliquots

in sterile polypropylene tubes.

Label each tube clearly with the compound name, concentration, and preparation date.

Store the aliquots at -20°C. The stock solution can be kept for several months under these

conditions.[10]

Before use, thaw an aliquot at room temperature for at least one hour before opening the

vial.[10]

Workflow Diagram
The following diagram illustrates the key steps in the preparation protocol.
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Workflow for Phytic Acid Hexasodium Salt Stock Solution Preparation

Start

1. Review Certificate of Analysis (CoA)
(Note MW, Purity)

2. Calculate Required Mass

3. Weigh Powder Accurately
(Hygroscopic - work quickly)

4. Dissolve in ~80% Final Volume of H₂O
(Use magnetic stirrer. Warm/sonicate if needed)

5. Adjust to Final Volume
(Use volumetric flask)

6. Optional Steps

Check/Adjust pH

If needed

Sterile Filter (0.22 µm)

If needed

7. Aliquot into Sterile Tubes

Skip

8. Store at -20°C

End

Click to download full resolution via product page

Caption: Protocol workflow for preparing phytic acid hexasodium salt stock solution.

Safety Precautions
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Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

All products should be handled only by qualified personnel trained in laboratory procedures.

[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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